4-bromo-1-cyclopropyl-2-nitrobenzene
Overview
Description
4-Bromo-1-cyclopropyl-2-nitrobenzene (BCN) is a nitro aromatic compound belonging to the nitrobenzene family of compounds. It is an important synthetic intermediate used in the synthesis of a variety of organic compounds. BCN is used in the synthesis of pharmaceuticals, agrochemicals, and polymers. It is also used in the manufacture of dyes, explosives, and other specialty chemicals. BCN has a wide range of applications in scientific research and industrial processes due to its unique structural and chemical properties.
Scientific Research Applications
4-bromo-1-cyclopropyl-2-nitrobenzene has a wide range of applications in scientific research. It has been used in the synthesis of a variety of organic compounds including pharmaceuticals, agrochemicals, and polymers. It has also been used in the synthesis of dyes, explosives, and other specialty chemicals. This compound has been used in the study of chemical reactions, reaction kinetics, and reaction mechanisms. It has also been used in the study of enzyme inhibition, drug metabolism, and drug-drug interactions.
Mechanism of Action
4-bromo-1-cyclopropyl-2-nitrobenzene is a nitro aromatic compound with a unique structure and chemical properties. The nitro group of this compound is capable of undergoing a variety of redox reactions, including nitro-reduction, nitro-oxidation, and nitro-hydrolysis. The nitro group can be reduced to an amine group, oxidized to a quinone, or hydrolyzed to form an acid. The nitro group can also undergo other reactions, such as nitro-alkylation and nitro-aromatization.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-bacterial, and anti-fungal properties. This compound has also been shown to have cytotoxic effects on certain cancer cells. In addition, this compound has been shown to have antioxidant and free radical scavenging activity.
Advantages and Limitations for Lab Experiments
4-bromo-1-cyclopropyl-2-nitrobenzene has a number of advantages for use in laboratory experiments. It is relatively stable and can be stored for long periods of time. It is also soluble in a variety of organic solvents, making it easy to work with. Furthermore, this compound is relatively inexpensive and readily available. However, this compound is toxic and should be handled with care. It should be stored in a well-ventilated area and protective clothing should be worn when working with it.
Future Directions
There are a number of potential future directions for the use of 4-bromo-1-cyclopropyl-2-nitrobenzene. One potential direction is the use of this compound in the synthesis of new pharmaceuticals and agrochemicals. Another potential direction is the use of this compound in the development of new materials, such as polymers and dyes. Additionally, this compound could be used in the development of new catalysts and catalytic processes. Finally, this compound could be used in the study of enzyme inhibition, drug metabolism, and drug-drug interactions.
Synthesis Methods
4-bromo-1-cyclopropyl-2-nitrobenzene can be synthesized by a variety of methods including nitration, bromination, and electrochemical oxidation. Nitration involves the reaction of a nitrating agent, such as nitric acid, with an aromatic compound, such as benzene, to form a nitro aromatic compound. Bromination involves the reaction of a brominating agent, such as bromine, with an aromatic compound, such as benzene, to form a bromo aromatic compound. Electrochemical oxidation involves the oxidation of an aromatic compound, such as benzene, by an oxidizing agent, such as potassium permanganate, in the presence of an electrolyte, such as sulfuric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-1-cyclopropyl-2-nitrobenzene can be achieved through a multi-step process involving the bromination of cyclopropylbenzene, followed by nitration of the resulting product.", "Starting Materials": [ "Cyclopropylbenzene", "Bromine", "Concentrated sulfuric acid", "Concentrated nitric acid" ], "Reaction": [ "Step 1: Bromination of Cyclopropylbenzene", "Cyclopropylbenzene is reacted with bromine in the presence of concentrated sulfuric acid to yield 4-bromocyclopropylbenzene.", "Step 2: Nitration of 4-bromocyclopropylbenzene", "4-bromocyclopropylbenzene is then reacted with concentrated nitric acid to yield 4-bromo-1-cyclopropyl-2-nitrobenzene." ] } | |
CAS RN |
36372-59-5 |
Molecular Formula |
C9H8BrNO2 |
Molecular Weight |
242.1 |
Purity |
95 |
Origin of Product |
United States |
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